Cas no 1245224-36-5 (5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1245224-36-5
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• MDL: MFCD17179162
• CID: 5039870
• PubChem ID: 79017524
• Update Time: 2026-02-28

5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromo-2-fluorophenyl)isoxazole-3-carboxylic Acid
• SY268107
• 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid
• EN300-1911958
• 5-(4-Bromo-2-fluorophenyl)isoxazole-3-carboxylicacid
• MFCD17179162
• E75525
• BS-48384
• AKOS017551673
• 1245224-36-5

• MDL： MFCD17179162
• Inchi： 1S/C10H5BrFNO3/c11-5-1-2-6(7(12)3-5)9-4-8(10(14)15)13-16-9/h1-4H,(H,14,15)
• InChI Key： VDOXPPXIXKJWIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 284.94368g/mol
• Monoisotopic Mass: 284.94368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid

Research Brief on 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid (CAS: 1245224-36-5): Recent Advances and Applications

5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid (CAS: 1245224-36-5) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique oxazole core and halogenated phenyl ring, has shown promising potential as a building block for the development of novel therapeutic agents. Recent studies have explored its applications in targeting various biological pathways, particularly in oncology and inflammation-related disorders.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction, and their dysregulation is often associated with cancer and autoimmune diseases. The structural features of 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid, including its bromo and fluoro substituents, make it a versatile scaffold for designing selective kinase inhibitors. Recent publications have highlighted its use in the development of inhibitors targeting the JAK/STAT pathway, which is implicated in inflammatory and neoplastic conditions.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential as a modulator of protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery due to their large and often flat binding surfaces. However, the oxazole moiety in 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid provides a rigid framework that can be optimized to disrupt specific PPIs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in disrupting the interaction between MDM2 and p53, a critical pathway in cancer therapeutics.

Another notable advancement is the exploration of this compound in the context of prodrug development. Prodrugs are biologically inactive compounds that can be metabolized in vivo to release active drugs. The carboxylic acid group in 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid offers a convenient site for esterification or amidation, enabling the design of prodrugs with improved pharmacokinetic properties. Recent preclinical studies have shown that prodrugs derived from this compound exhibit enhanced bioavailability and targeted delivery to tumor tissues.

Despite these promising developments, challenges remain in the optimization of 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid for clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and in-depth pharmacological studies. Nevertheless, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery.

In conclusion, 5-(4-bromo-2-fluorophenyl)-1,2-oxazole-3-carboxylic acid (CAS: 1245224-36-5) represents a promising scaffold for the development of novel therapeutic agents. Its applications in kinase inhibition, protein-protein interaction modulation, and prodrug design highlight its versatility and potential impact on the field of medicinal chemistry. Continued research and optimization efforts are expected to further unlock its therapeutic potential and pave the way for new drug candidates.